Cas no 1197528-26-9 (N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide)

• Product Name: N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide
• CAS No: 1197528-26-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 5673446
• PubChem ID: 45834732
• Update Time: 2025-06-14

N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide Chemical and Physical Properties

Names and Identifiers

• 1197528-26-9
• Z729492992
• AKOS034537867
• EN300-26679937
• N-[3-[benzyl(cyanomethyl)amino]-3-oxopropyl]furan-3-carboxamide
• N-benzyl-N-(cyanomethyl)-3-[(furan-3-yl)formamido]propanamide
• N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide

• Inchi： 1S/C17H17N3O3/c18-8-10-20(12-14-4-2-1-3-5-14)16(21)6-9-19-17(22)15-7-11-23-13-15/h1-5,7,11,13H,6,9-10,12H2,(H,19,22)
• InChI Key： WQRWYABPUCFHBJ-UHFFFAOYSA-N
• SMILES： O=C(CCNC(C1=COC=C1)=O)N(CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.3Ų

Additional information on N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide

Comprehensive Overview of N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide (CAS No. 1197528-26-9)

N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide (CAS No. 1197528-26-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including a benzyl moiety, a cyanomethyl group, and a furan-3-yl ring, which contribute to its potential applications in pharmaceutical research. The compound's structural complexity and versatility make it a valuable candidate for studying enzyme inhibition, receptor binding, and other biochemical interactions.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly exploring compounds like N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide for their potential to modulate specific biological pathways. Its furan ring, in particular, is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern drug design.

The synthesis of CAS No. 1197528-26-9 involves multi-step organic reactions, often employing amide coupling and cyanomethylation techniques. These methods are widely discussed in academic literature and patent filings, reflecting the compound's industrial and academic significance. Its molecular weight and logP values suggest favorable pharmacokinetic properties, making it a promising scaffold for further derivatization.

One of the most frequently searched questions about this compound revolves around its biological activity and potential therapeutic applications. Preliminary studies suggest that N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide may exhibit activity against certain enzymes or receptors, though detailed mechanistic studies are still underway. This aligns with the growing interest in structure-activity relationships (SAR) and fragment-based drug discovery, which are hot topics in the pharmaceutical industry.

From an SEO perspective, keywords such as "furan-3-yl derivatives", "cyanomethyl amides", and "benzyl-substituted compounds" are highly relevant to this discussion. These terms are often searched by chemists, pharmacologists, and industry professionals seeking information on innovative chemical entities. Additionally, the compound's CAS number is a critical identifier for researchers looking to procure or study it further.

Environmental and safety considerations are also paramount when working with N-benzyl-N-(cyanomethyl)-3-(furan-3-yl)formamidopropanamide. While it is not classified as a hazardous material, proper handling and disposal protocols should always be followed to ensure laboratory safety. This aligns with the broader scientific community's focus on green chemistry and sustainable practices.

In conclusion, CAS No. 1197528-26-9 represents a fascinating example of modern chemical innovation. Its unique structure and potential applications make it a subject of ongoing research, particularly in the context of drug discovery and medicinal chemistry. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of next-generation therapeutics.